methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate

• IUPAC Name: methyl 3-(3-bromo-1,2,4-triazol-1-yl)propanoate
• InChI: InChI=1S/C6H8BrN3O2/c1-12-5(11)2-3-10-4-8-6(7)9-10/h4H,2-3H2,1H3
• InChI Key: VNOALJVQMMAUOV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCN1C=NC(=N1)Br
• Molecular Formula: C6H8BrN3O2
• Molecular Weight: 234.05 g/mol

Description

“Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate” is a chemical compound with the molecular formula C6H8BrN3O2. It has a molecular weight of 234.05. The compound is also known as “1H-1,2,4-Triazole-1-propanoic acid, 3-bromo-, methyl ester” and "3-(3-Bromo-[1,2,4]triazol-1-yl)-propionic acid methyl ester".

Molecular Structure Analysis

The molecular structure of “methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate” can be represented by the SMILES string: COC(=O)CCN1C=NC(=N1)Br. The InChI representation is: InChI=1S/C6H8BrN3O2/c1-12-5(11)2-3-10-4-8-6(7)9-10/h4H,2-3H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate” include a boiling point of 352.6±44.0°C at 760 mmHg, a density of 1.7±0.1 g/cm3, and a topological polar surface area of 57.

Scientific Research Applications

Conclusion

Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate holds promise across various fields, from medicine to industry. Continued research will uncover additional applications and enhance our understanding of its properties. .

Mechanism of Action

Target of Action

Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate is a derivative of 1,2,4-triazole 1,2,4-triazoles are known to interact with various biological targets due to their ability to accept and transfer acyl groups in synthetic reactions .

Mode of Action

It is known that 1,2,4-triazoles can act as ligands for transition metals, forming coordination complexes . These complexes can then interact with biological targets, leading to various biochemical changes.